Cas no 149505-48-6 (4'-hydroxy-2-methylbiphenyl-4-carbonitrile)

• Product Name: 4'-hydroxy-2-methylbiphenyl-4-carbonitrile
• CAS No: 149505-48-6
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• CID: 1321469
• PubChem ID: 22274632
• Update Time: 2025-04-20

4'-hydroxy-2-methylbiphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-hydroxy-2-methylbiphenyl-4-carbonitrile
• LogP
• SCHEMBL2786090
• DB-063812
• 4'-hydroxy-2-methyl-[1,1'-Biphenyl]-4-carbonitrile
• 149505-48-6
• 4'-hydroxy-2-methyl-1,1'-biphenyl-4-carbonitrile
• KVBAHALKLZAEMT-UHFFFAOYSA-N
• 4'-Hydroxy-2-methyl-biphenyl-4-carbonitrile

• Inchi： 1S/C14H11NO/c1-10-8-11(9-15)2-7-14(10)12-3-5-13(16)6-4-12/h2-8,16H,1H3
• InChI Key： KVBAHALKLZAEMT-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1C=CC(C#N)=CC=1C

Computed Properties

• Exact Mass: 209.08413
• Monoisotopic Mass: 209.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.207
• Boiling Point: 377.843°C at 760 mmHg
• Flash Point: 182.313°C
• Refractive Index: 1.637
• PSA: 44.02